Ethylene/propylene/diene terpolymer
Cat. No. B3182867
M. Wt: 190.32 g/mol
InChI Key: MPXNNMASLYQCAH-SZPWSVBHSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05972822
Procedure details
A 2 L batch reactor is charged with 500 mL of mixed alkanes, 75 mL of 5-ethylidene-1-norbornene, and 500 mL of liquefied propylene. The reactor is heated to 60° C., and is saturated with ethylene at 500 psig (3.4 MPa). In an inert atmosphere drybox, 10 μmol of a 0.005M solution in toluene of rac-[dimethylsilanediylbis(1-(2-methyl-4-phenyl)indenyl)]zirconium (trans,trans-1,4-diphenyl-1,3-butadiene) and 10 μmol of a 0.005 m solution of B(C6F5)3 in toluene are combined and the mixture is transferred to the reactor to initiate polymerization. After 15 minutes, the reactor is vented and the solution is drained from the reactor. The polymer solution is combined with 100 mg of antioxidant and the volatiles are removed under reduced pressure in order to isolate the rubbery terpolymer of ethylene/propylene/ethylidene norbornene.
[Compound]
Name
alkanes
Quantity
500 mL
Type
reactant
Reaction Step One
Name
5-ethylidene-1-norbornene
Quantity
75 mL
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
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reactant
Reaction Step Three
Quantity
0 (± 1) mol
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reactant
Reaction Step Four
Identifiers
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REACTION_CXSMILES
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[CH:1](=[C:3]1[CH2:8][C:7]2[CH2:9][CH:4]1[CH2:5][CH:6]=2)[CH3:2].[CH2:10]=[CH:11][CH3:12].C=C.C1(/C=C/C=C/C2C=CC=CC=2)C=CC=CC=1.B(C1C(F)=C(F)C(F)=C(F)C=1F)(C1C(F)=C(F)C(F)=C(F)C=1F)C1C(F)=C(F)C(F)=C(F)C=1F>C1(C)C=CC=CC=1>[CH2:1]=[CH2:2].[CH2:10]=[CH:11][CH3:12].[CH:1](=[C:3]1[CH2:8][CH:7]2[CH2:9][CH:4]1[CH:5]=[CH:6]2)[CH3:2] |f:6.7.8|
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Inputs
Step One
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Name
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alkanes
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Quantity
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500 mL
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Type
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reactant
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Smiles
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Name
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5-ethylidene-1-norbornene
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Quantity
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75 mL
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reactant
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Smiles
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C(C)=C1C2CC=C(C1)C2
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Name
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Quantity
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500 mL
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Type
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reactant
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Smiles
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C=CC
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0 (± 1) mol
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reactant
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Smiles
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C=C
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Step Three
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solution
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reactant
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Smiles
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reactant
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Smiles
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C1(=CC=CC=C1)\C=C\C=C\C1=CC=CC=C1
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Step Five
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0 (± 1) mol
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reactant
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Smiles
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B(C1=C(F)C(F)=C(F)C(F)=C1F)(C1=C(F)C(F)=C(F)C(F)=C1F)C1=C(F)C(F)=C(F)C(F)=C1F
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C1(=CC=CC=C1)C
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0 (± 1) mol
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solvent
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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polymerization
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CUSTOM
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Type
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CUSTOM
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Details
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are removed under reduced pressure in order
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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product
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Smiles
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C=C.C=CC.C(C)=C1C2C=CC(C1)C2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
